Cas no 121488-67-3 (4-(3-phenoxyphenyl)but-3-en-2-one)

• Product Name: 4-(3-phenoxyphenyl)but-3-en-2-one
• CAS No: 121488-67-3
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 2888912
• PubChem ID: 15141037
• Update Time: 2025-06-08

4-(3-phenoxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-phenoxyphenyl)but-3-en-2-one
• EN300-1861420
• SCHEMBL9781055
• SCHEMBL9781059
• PQIHLFUTKOIJKI-ZHACJKMWSA-N
• 121488-67-3

• Inchi： 1S/C16H14O2/c1-13(17)10-11-14-6-5-9-16(12-14)18-15-7-3-2-4-8-15/h2-12H,1H3/b11-10+
• InChI Key： PQIHLFUTKOIJKI-ZHACJKMWSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(/C=C/C(C)=O)=C1

Computed Properties

• Exact Mass: 238.099379685Da
• Monoisotopic Mass: 238.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(3-phenoxyphenyl)but-3-en-2-one

Introduction to 4-(3-phenoxyphenyl)but-3-en-2-one (CAS No: 121488-67-3)

4-(3-phenoxyphenyl)but-3-en-2-one, identified by its Chemical Abstracts Service (CAS) number 121488-67-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its phenoxyl and butenone functional groups, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The presence of a phenoxy substituent at the third position of the butenone backbone introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The compound's molecular structure, featuring a conjugated system of a carbonyl group and an alkene, allows for diverse chemical modifications. Such structural features are often exploited in the design of bioactive molecules, where optimal electronic distribution and metabolic stability are crucial. The 4-(3-phenoxyphenyl)but-3-en-2-one scaffold has been investigated for its role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor interaction.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds that incorporate aromatic rings with oxygen-containing substituents. The phenoxyphenyl moiety in 4-(3-phenoxyphenyl)but-3-en-2-one is a prime example of such a structure, which has been reported to exhibit pharmacological activity across multiple therapeutic areas. For instance, derivatives of this compound have been explored for their potential in treating neurological disorders, inflammatory conditions, and even certain types of cancer.

One of the most compelling aspects of 4-(3-phenoxyphenyl)but-3-en-2-one is its synthetic accessibility. The compound can be readily prepared through established organic reactions, such as Friedel-Crafts acylation followed by vinylation or cross-coupling reactions. This ease of synthesis makes it an attractive intermediate for large-scale production and further derivatization. Researchers have leveraged this flexibility to generate libraries of analogs, each with tailored properties to enhance potency and selectivity.

The biological activity of 4-(3-phenoxyphenyl)but-3-en-2-one has been studied extensively in vitro and in vivo. Preliminary findings suggest that it interacts with specific targets in a manner that could lead to therapeutic benefits. For example, some derivatives have demonstrated inhibitory effects on enzymes implicated in metabolic diseases, while others have shown promise in modulating neurotransmitter systems. These findings underscore the compound's potential as a lead molecule for drug development.

Advances in computational chemistry have further accelerated the exploration of 4-(3-phenoxyphenyl)but-3-en-2-one and its derivatives. Molecular modeling techniques allow researchers to predict binding affinities, optimize molecular geometry, and identify key interaction points with biological targets. Such insights are invaluable for designing next-generation compounds with improved pharmacokinetic profiles. By integrating experimental data with computational predictions, scientists can streamline the drug discovery process significantly.

The role of 4-(3-phenoxyphenyl)but-3-en-2-one in addressing unmet medical needs is also highlighted by its incorporation into clinical trials. Several research groups have reported on the progress of novel therapeutics derived from this scaffold, demonstrating its relevance in contemporary medicinal chemistry. These trials not only validate the compound's potential but also provide critical data for refining future drug candidates.

Looking ahead, the future prospects for 4-(3-phenoxyphenyl)but-3-en-2-one appear promising. Ongoing research aims to expand its applications beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The compound's unique structural features make it a versatile building block for creating novel materials with specialized properties. Additionally, green chemistry approaches are being explored to develop more sustainable synthetic routes for 4-(3-phenoxyphenyl)but-3-en-2-one, aligning with global efforts to minimize environmental impact.

In conclusion,4-(3-phenoxyphenyl)but-3-en-2-one (CAS No: 121488-67-3) stands as a testament to the ingenuity of modern chemical research. Its combination of structural complexity and synthetic tractability positions it as a cornerstone in the development of innovative therapeutics and materials. As scientific understanding continues to evolve,phenoxyphenyl derivatives like this one will undoubtedly play an increasingly pivotal role in addressing complex challenges across multiple disciplines.